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Compound of Interest

Compound Name: Stearyltrimethylammonium

Cat. No.: B1193908

Stearyltrimethylammonium Chloride: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Stearyltrimethylammonium chloride (STAC), a quaternary ammonium compound, is a
versatile cationic surfactant with a wide range of applications in industrial and pharmaceutical
fields. This technical guide provides an in-depth overview of its chemical structure,
physicochemical properties, synthesis, and key applications with a focus on its relevance to
drug development. Detailed data is presented in tabular format for easy reference, and key
processes are visualized using logical diagrams.

Chemical Structure and Identification

Stearyltrimethylammonium chloride is a quaternary ammonium salt characterized by a long
C18 alkyl chain (stearyl group) attached to a positively charged nitrogen atom, which is further
bonded to three methyl groups. The positive charge is balanced by a chloride anion. This
amphiphilic structure, with a hydrophobic tail and a hydrophilic head, is the basis for its
surfactant properties.

The chemical structure can be represented as:
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[CH3(CH2)17N(CH3)3]*Cl~

Table 1: Chemical Identifiers for Stearyltrimethylammonium Chloride

Identifier Value Citation
N,N,N-trimethyl-1-

IUPAC Name o ) [1112]
octadecanaminium chloride

CAS Number 112-03-8 [1112]

Molecular Formula C21H46CIN [11[2]
Cccccecececececececececececcece--

Canonical SMILES

INVALID-LINK--(C)C.[CI-]

[3]

InChlKey

VBIIFPGSPJYLRR-
UHFFFAOYSA-M

[1](2]

Physicochemical Properties

The physical and chemical properties of STAC are crucial for its application in various

formulations. It typically appears as a white to off-white powder or waxy solid.[4]

Table 2: Physicochemical Data of Stearyltrimethylammonium Chloride

Property Value Citation
Molecular Weight 348.05 g/mol [1][5]
Melting Point 95-104 °C [1]
Boiling Point 235-249 °C [1]

Solubility in Water

49 mg/L at 25 °C

[1]

log Pow (Octanol/Water)

3.61 at25°C

[1]

Critical Micelle Concentration
(CMC)

125 mmol L~ (in equimolar

water/ethanol)

[6]
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Synthesis and Characterization
Synthesis Protocol: Menshutkin Reaction

Stearyltrimethylammonium chloride is commercially synthesized via the Menshutkin reaction,
which involves the quaternization of a tertiary amine with an alkyl halide.[4]

General Procedure:

e Reactants: The primary reactants are N,N-dimethyloctadecylamine (stearyl dimethylamine)
and methyl chloride. Isopropanol is often used as a solvent.[7]

¢ Reaction Conditions: The reaction is typically carried out in a pressurized reactor at an
elevated temperature (e.g., 50°C) and pressure (e.g., 0.5 MPa).[7] A small amount of a base,
such as sodium hydroxide, can be used as a catalyst.[7]

» Reaction Process: N,N-dimethyloctadecylamine is charged into the reactor with the solvent.
The reactor is purged with an inert gas like nitrogen. Methyl chloride is then introduced in a
slight excess. The mixture is heated and stirred for several hours to ensure complete
reaction.

 Purification: After the reaction is complete, the product is typically purified by desalination
and may be diluted with water to the desired concentration.[7]
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Synthesis Workflow for Stearyltrimethylammonium Chloride.

Analytical Characterization
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The identity and purity of synthesized STAC can be confirmed using various analytical
techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to confirm the molecular structure of the compound.

e Mass Spectrometry (MS): Techniques like Liquid Chromatography-Mass Spectrometry (LC-
MS) can be employed to determine the molecular weight and identify impurities.

e Chromatography: Thin-layer chromatography (TLC) and High-Performance Liquid
Chromatography (HPLC) are used to assess the purity of the product.

Applications in Drug Development

While not a primary active pharmaceutical ingredient (API), the unique properties of STAC
make it a valuable excipient and catalyst in pharmaceutical research and development.

Phase-Transfer Catalyst

Phase-transfer catalysis (PTC) is a powerful technique in organic synthesis that facilitates the
reaction between reactants in immiscible phases (e.g., aqueous and organic).[8] Quaternary
ammonium salts like STAC can act as phase-transfer catalysts. The lipophilic stearyl group
allows the molecule to be soluble in the organic phase, while the cationic head can pair with an
anionic reactant from the aqueous phase, shuttling it into the organic phase where the reaction
can occur.[8] This can lead to increased reaction rates, higher yields, and milder reaction
conditions.[9]
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Mechanism of Phase-Transfer Catalysis using STAC.

Drug Delivery Systems

The surfactant properties of STAC make it a candidate for use in various drug delivery systems.
Surfactants are known to enhance the solubility and bioavailability of poorly water-soluble
drugs.[10] They can form micelles that encapsulate hydrophobic drug molecules, increasing
their concentration in aqueous environments. Furthermore, the cationic nature of STAC can
facilitate interaction with negatively charged biological membranes, potentially enhancing drug

absorption.[11]

Biological Activity and Toxicology
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Antimicrobial Mechanism of Action

Quaternary ammonium compounds, including STAC, exhibit broad-spectrum antimicrobial
activity. The primary mechanism of action involves the disruption of the cell membrane of
microorganisms.[12] The positively charged headgroup of the STAC molecule interacts with the
negatively charged components of the bacterial or fungal cell membrane. The long hydrophobic
tail then penetrates the lipid bilayer, leading to a loss of membrane integrity, leakage of cellular

(Bacterial Cell Membrane)

Positive charge of STAC interacts with
negative charge of membrane

contents, and ultimately, cell death.[12][13]
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Antimicrobial Mechanism of Stearyltrimethylammonium Chloride.

Toxicology Profile

It is important to consider the toxicological profile of STAC, especially in the context of drug
development.

Table 3: Toxicological Data for Stearyltrimethylammonium Chloride
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Test Species Route Value Citation

LDso Rat (female) Oral 702.5 mg/kg [1]

LDso Rabbit (male) Dermal 1300 mg/kg [1]
Danio rerio

LCso (96h) _ - 0.064 mg/L [1]
(Zebrafish)
Daphnia magna

ECso (48h) - 0.037 mg/L [1]
(Water flea)

Pseudokirchnerie
ECso (96h) lla subcapitata - 0.11 mg/L [1]

(Green algae)

STAC can cause skin and eye irritation and is harmful if swallowed.[14] Appropriate personal
protective equipment should be used when handling this compound.

Conclusion

Stearyltrimethylammonium chloride is a well-characterized quaternary ammonium compound
with significant potential in various scientific and industrial applications. For drug development
professionals, its utility as a phase-transfer catalyst and its potential role in drug delivery
systems are of particular interest. A thorough understanding of its chemical structure,
physicochemical properties, and toxicological profile is essential for its safe and effective
application in research and formulation development. Further investigation into its specific
interactions with biological systems will continue to expand its potential applications in the
pharmaceutical field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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